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Compound of Interest

Compound Name: 7-Heptadecanone

CAS No.: 6064-42-2

Cat. No.: B1594541 Get Quote

Part 1: Executive Summary & Technical Profile
The "Invisible" Texturizer
7-Heptadecanone is a long-chain aliphatic ketone (

) often overlooked in standard perfumery palettes in favor of macrocyclic musks or shorter-
chain modifiers. However, its occurrence in nature—specifically in the cuticular waxes of
insects and essential oils of Achillea (Yarrow)—positions it as a critical "biomimetic" tool.

Unlike high-impact top notes, 7-Heptadecanone functions as a structural texturizer. It provides

the "waxy" mouthfeel of tropical flower petals (Magnolia, Tuberose) and the subtle, oily "skin-

scent" characteristic of natural pheromones. Its high molecular weight renders it an exceptional

fixative that anchors volatile herbal and citrus notes without suppressing their lift.

Physicochemical Profile
Understanding the physical constraints of 7-Heptadecanone is vital for successful integration

into ethanol-based carriers.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1594541?utm_src=pdf-interest
https://www.benchchem.com/product/b1594541?utm_src=pdf-body
https://www.benchchem.com/product/b1594541?utm_src=pdf-body
https://www.benchchem.com/product/b1594541?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description Formulation Impact

CAS Number 6064-42-2
Unique identifier for regulatory

filing.

Molecular Weight 254.45 g/mol
High MW indicates low

volatility (Base Note).

Appearance Waxy solid or semi-solid
Requires pre-solubilization

(warm bath).

Odor Profile
Waxy, fatty, oily, subtle fruity,

metallic, "skin-like."

Low impact alone; high

synergistic effect.

LogP (est.) ~7.0 - 8.0

Highly hydrophobic; difficult to

dissolve in water/low %

alcohol.

Boiling Point ~290–300°C

Excellent thermal stability;

suitable for candle/heat

applications.

Part 2: Formulation Protocols
Protocol A: Solubilization & Stock Solution Preparation
Objective: To create a stable, workable liquid stock of 7-Heptadecanone, as the neat material

is often solid/semi-solid at room temperature.

Reagents:

7-Heptadecanone (Purity >98%)[1]

Solvent: Dipropylene Glycol (DPG) or Isopropyl Myristate (IPM). Note: Ethanol is not

recommended for stock solutions due to potential crystallization at high concentrations.

Methodology:

Heating: Place the container of raw 7-Heptadecanone in a water bath at 45°C until fully

liquefied.
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Weighing: Tare a beaker containing the solvent (DPG/IPM). Add the liquefied ketone to

achieve a 10% w/w concentration.

Example: 1.0g 7-Heptadecanone + 9.0g DPG.

Mixing: Stir magnetically at 200 RPM for 15 minutes while maintaining 40°C.

Cooling: Allow the solution to cool to room temperature (20°C) slowly.

Validation: Inspect for precipitation or cloudiness. If clear, the stock is ready.

Protocol B: The "Waxy Petal" Accord
(Magnolia/Tuberose Base)
Objective: Use 7-Heptadecanone to recreate the heavy, lipid-like texture of tropical flower

petals, removing the "thinness" of synthetic floral accords.

Rationale: Synthetic floral bases (Hedione, Linalool) often lack the physical "weight" of natural

absolutes. 7-Heptadecanone mimics the plant cuticular waxes found in absolutes.

Formulation Table (Parts per Thousand):

Ingredient Role
Control (No
Ketone)

Test (With Ketone)

Hedione (Methyl

Dihydrojasmonate)
Radiance/Volume 400 380

Linalool Floral Core 200 200

Benzyl Acetate Fruity/Jasmine 100 100

Indole (10% in DPG) Animalic 10 10

7-Heptadecanone

(10% in DPG)
Texturizer 0 40

Dipropylene Glycol Solvent 290 270

Total 1000 1000
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Evaluation Procedure:

Dip blotters into both Control and Test solutions.

T=0 (Top Note): The Test blotter may seem slightly "muted" compared to Control.

T=1 Hour: The Test blotter will exhibit a creamier, "thicker" floralcy.

T=24 Hours: The Control will feel thin/faded. The Test blotter will retain a persistent, waxy

floral character, demonstrating the fixative power of the ketone.

Protocol C: Stability Testing (UV & Thermal)
Objective: Ensure 7-Heptadecanone does not discolor or degrade in final ethanolic fine

fragrance.

Preparation: Prepare a 1% solution of 7-Heptadecanone in Ethanol (SD-40B).

UV Stress: Place sample in a quartz cuvette under UV light (Xenon arc, simulated sunlight)

for 72 hours.

Thermal Stress: Incubate a separate sample at 50°C for 2 weeks.

Analysis:

Visual: Check for yellowing (Ketones are generally stable, but impurities can oxidize).

Olfactory: Check for "rancid" fatty notes (indicating oxidation of alkyl chain).

GC-MS (Optional): Verify peak area remains >98% of initial.

Part 3: Mechanism of Action & Visualization
Structural Texturizing Logic
The following diagram illustrates how 7-Heptadecanone interacts with other fragrance tiers. It

acts as a "bridge" between the volatile top notes and the heavy base notes, suppressing the

vapor pressure of mid-notes through intermolecular Van der Waals forces (hydrophobic

interactions).
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Caption: 7-Heptadecanone functions as a volatility modulator, physically retarding the

evaporation of heart notes while adding a lipid-like texture.

Experimental Workflow
This flowchart guides the researcher through the decision-making process for incorporating 7-
Heptadecanone.
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Caption: Step-by-step decision matrix for preparing and deploying 7-Heptadecanone in

formulation.

Part 4: Safety & Regulatory (E-E-A-T)
Regulatory Status

IFRA: 7-Heptadecanone is not explicitly restricted by IFRA Standards (as of 51st

Amendment). However, as a ketone, it should be monitored for purity to ensure no alpha-

beta unsaturated ketone impurities (which can be sensitizers) are present.

Safety Assessment: In the absence of specific toxicological data for this exact isomer in

cosmetic databases, we apply the Threshold of Toxicological Concern (TTC).

Structure: Aliphatic Ketone (Non-reactive).

Cramer Class: Likely Class I (Low toxicity potential).

Recommendation: Safe for use at standard perfumery levels (<1% in final product).[2]

Handling
Storage: Store in a cool, dry place. Keep container tightly closed to prevent moisture

absorption, which can cause cloudiness in waxy materials.

PPE: Standard laboratory safety glasses and gloves (Nitrile) are required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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